Cas no 103620-42-4 (10-bromo-7,8,9,10-tetrahydrobenzo[f]quinoline)

• Product name: 10-bromo-7,8,9,10-tetrahydrobenzo[f]quinoline
• CAS No: 103620-42-4
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• CID: 1138110
• PubChem ID: 190582

10-bromo-7,8,9,10-tetrahydrobenzo[f]quinoline Chemical and Physical Properties

Names and Identifiers

• 10-bromo-7,8,9,10-tetrahydrobenzo[f]quinoline
• 103620-42-4
• 7,8,9,10-Tetrahydro-10-bromobenzo(f)quinoline
• DTXSID90908526
• Benzo(f)quinoline, 10-bromo-7,8,9,10-tetrahydro-

• Inchi： InChI=1S/C13H12BrN/c14-11-5-1-3-9-6-7-12-10(13(9)11)4-2-8-15-12/h2,4,6-8,11H,1,3,5H2
• InChI Key： TZVGUOMWCOEZKD-UHFFFAOYSA-N
• SMILES： C1CC(C2=C(C1)C=CC3=C2C=CC=N3)Br

Computed Properties

• Exact Mass: 261.01536
• Monoisotopic Mass: 261.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89